Cas no 578705-47-2 (6-FMOC-AMINO-D-LUCIFERIN)

• Product Name: 6-FMOC-AMINO-D-LUCIFERIN
• CAS No: 578705-47-2
• MF: C₂₆H₁₉N₃O₄S₂
• MW: 501.576763391495
• CID: 3029208
• PubChem ID: 167994178
• Update Time: 2025-07-22

6-FMOC-AMINO-D-LUCIFERIN Chemical and Physical Properties

Names and Identifiers

• 6-FMOC-AMINO-D-LUCIFERIN
• (4S)-2-[6-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-benzothiazolyl]-4,5-dihydro-4-thiazolecarboxylic acid
• 4-Thiazolecarboxylic acid, 2-[6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-benzothiazolyl]-4,5-dihydro-, (4S)-
• 578705-47-2

• Inchi： 1S/C26H19N3O4S2/c30-25(31)21-13-34-23(29-21)24-28-20-10-9-14(11-22(20)35-24)27-26(32)33-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21H,12-13H2,(H,27,32)(H,30,31)
• InChI Key： ZKXGWUCUGSIASJ-UHFFFAOYSA-N
• SMILES： S1C(C2=NC3C=CC(=CC=3S2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(C(=O)O)C1

Computed Properties

• Exact Mass: 501.08169844g/mol
• Monoisotopic Mass: 501.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Solubility: DMSO: soluble1mg/mL, clear, colorless to almost colorless

6-FMOC-AMINO-D-LUCIFERIN Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 6-FMOC-AMINO-D-LUCIFERIN

Recent Advances in 6-FMOC-AMINO-D-LUCIFERIN (CAS: 578705-47-2) Research: Applications and Innovations

6-FMOC-AMINO-D-LUCIFERIN (CAS: 578705-47-2) is a chemically modified derivative of D-luciferin, a critical substrate for bioluminescent reactions catalyzed by firefly luciferase. This compound has garnered significant attention in recent years due to its unique properties, which make it particularly valuable in high-throughput screening, molecular imaging, and drug discovery. The FMOC (fluorenylmethyloxycarbonyl) group enhances the stability and solubility of the molecule, facilitating its use in various experimental settings. Recent studies have explored its applications in live-cell imaging, gene expression assays, and as a probe for monitoring enzymatic activity in real-time.

A key focus of current research is the optimization of 6-FMOC-AMINO-D-LUCIFERIN for improved performance in bioluminescence assays. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this derivative exhibits superior signal-to-noise ratios compared to traditional luciferin analogs, particularly in low-pH environments. This finding has significant implications for its use in tumor microenvironment studies, where acidic conditions often hinder conventional bioluminescent probes. Additionally, researchers have developed novel synthetic pathways to produce 6-FMOC-AMINO-D-LUCIFERIN with higher yields and purity, as detailed in a recent ACS Synthetic Biology publication.

Another groundbreaking application of 6-FMOC-AMINO-D-LUCIFERIN is its integration into CRISPR-based biosensors. A 2024 study in Nature Biotechnology highlighted its role in detecting single-nucleotide polymorphisms (SNPs) with unprecedented sensitivity. The FMOC moiety was found to enhance the binding affinity of the luciferin to engineered luciferase variants, enabling the detection of minute genetic variations. This innovation opens new avenues for personalized medicine and point-of-care diagnostics, where rapid and accurate genetic screening is paramount.

Despite these advancements, challenges remain in the widespread adoption of 6-FMOC-AMINO-D-LUCIFERIN. For example, its relatively high cost and the need for specialized handling due to light sensitivity limit its accessibility for some research labs. However, ongoing efforts to scale up production and improve storage protocols, as discussed in a recent Bioorganic & Medicinal Chemistry Letters review, are expected to mitigate these issues. Furthermore, collaborations between academic institutions and pharmaceutical companies are accelerating the translation of this technology into clinical applications.

In conclusion, 6-FMOC-AMINO-D-LUCIFERIN (CAS: 578705-47-2) represents a versatile and powerful tool in modern chemical biology and biomedical research. Its unique properties and broad applicability continue to drive innovation across multiple disciplines, from basic science to therapeutic development. Future research will likely focus on expanding its utility in vivo and refining its chemical properties to further enhance performance. As the field progresses, this compound is poised to play an increasingly central role in advancing our understanding of biological systems and disease mechanisms.